Methyl 3-iodoisonicotinate

• IUPAC Name: methyl 3-iodopyridine-4-carboxylate
• InChI: InChI=1S/C7H6INO2/c1-11-7(10)5-2-3-9-4-6(5)8/h2-4H,1H3
• InChI Key: XZUYSNLMTTZFDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=NC=C1)I
• Molecular Formula: C7H6INO2
• DSSTOX Substance ID: DTXSID40376271
• Molecular Weight: 263.03 g/mol
• CAS RN: 188677-49-8

Description

Synthesis Analysis

The synthesis of derivatives similar to Methyl 3-iodoisonicotinate involves several chemical reactions, including halogenation, methylation, and palladium-catalyzed cross-coupling. One study reports the synthesis of 2-[123I and 124I]-iodoisonicotinic acid hydrazide, indicating an efficient incorporation of iodine into the methyl ester molecule through an exchange reaction in glacial acetic acid, achieving an average efficiency of 92.6% (Somawardhana et al., 1991). Another approach involves a palladium-catalyzed dimethylation of ortho-substituted iodoarenes using dimethyl carbonate as a methyl source, demonstrating a novel strategy for meta-C-H methylation (Wu et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds related to Methyl 3-iodoisonicotinate has been studied through X-ray diffraction, revealing specific hydrogen bond and electrostatic interactions. For instance, the crystal structure of bis(1-methylisonicotinate) hydrochloride monohydrate is characterized by hemiprotonated betaines forming homoconjugated cations through asymmetric O·H·O hydrogen bonds (Szafran, Katrusiak, & Dega‐Szafran, 2006).

Chemical Reactions and Properties

Methyl 3-iodoisonicotinate and its analogs undergo various chemical reactions, including iodination, oxidation, and coupling, which are crucial for their chemical versatility. A study demonstrates the synthesis of 3-iodo-4H-pyran-4-ones, which could undergo further transformations into N-methylpyridones and thiopyridones, indicating the compound's ability to participate in diverse chemical reactions (Marei et al., 1986).

Physical Properties Analysis

The physical properties of Methyl 3-iodoisonicotinate and similar compounds, including solubility, melting point, and boiling point, are influenced by their molecular structure. The crystal and molecular structure analysis provides insights into their packing in the crystalline state, which affects their physical properties. For example, methyltin triiodide, a compound with structural similarities, exhibits discrete and loosely packed molecules in the crystalline state (Tse et al., 1986).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for the applications of Methyl 3-iodoisonicotinate. Its derivatives exhibit photochromism, a property that enables them to change color upon exposure to light, indicating a wide range of potential applications in materials science (Shen et al., 2016).

Scientific Research Applications

“Methyl 3-iodoisonicotinate” is a chemical compound with the molecular formula C7H6INO2. It has a molecular weight of 263.03. This compound is often used in research and development.

• Analytical Chemistry

  • Methyl 3-iodoisonicotinate can be used in the field of analytical chemistry for identifying and quantifying biocidal active ingredients in human hygiene consumer products.
  • The extraction, clean-up, and instrumental analytical conditions were optimized for this purpose.

• Pest Control

  • Methyl 3-iodoisonicotinate can also be used as a semiochemical.
  • It influences the movement of thrips, as walking and take-off behavior increases.
  • More movement leads to more captured thrips on sticky traps.
  • Usage of methyl 3-iodoisonicotinate in traps can increase the catches up to 20 times depending on the species and the conditions.

Safety And Hazards

Methyl 3-iodoisonicotinate is used for research and development purposes only and is not intended for medicinal or household use. It’s important to handle this chemical with care, following all safety guidelines and precautions.

Citations

Syntheses of [11 C] 2-and [11 C] 3-trifluoromethyl-4-aminopyridine: potential PET radioligands for demyelinating diseases

KM Ramos-Torres, YP Zhou, BY Yang… - RSC Medicinal …, 2020 - pubs.rsc.org

… A high radiochemical yield (93%) of the corresponding [ 11 C]3-trifluoromethyl pyridine ([ 11 C]5) was obtained from methyl 3-iodoisonicotinate (1) at 130 C, and only a somewhat lower …

Number of citations: 5 pubs.rsc.org

Enabling Efficient Positron Emission Tomography (PET) Imaging of Synaptic Vesicle Glycoprotein 2A (SV2A) with a Robust and One-Step Radiosynthesis of a Highly Potent 18F …

C Warnier, C Lemaire, G Becker… - Journal of medicinal …, 2016 - ACS Publications

We herein describe the straightforward synthesis of a stable pyridyl(4-methoxyphenyl)iodonium salt and its [ 18 F] radiolabeling within a one-step, fully automated and cGMP compliant …

Number of citations: 48 pubs.acs.org